BENGHE Foundational & Exploratory

Check Availability & Pricing

The Metabolic Journey of meso-Tartrate: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512

For Researchers, Scientists, and Drug Development Professionals

Introduction

meso-Tartrate, a stereoisomer of tartaric acid, is a fascinating, albeit often overlooked,
metabolite in various biological systems. Unlike its more common L-(+)-tartrate counterpatrt,
which is widespread in plants, meso-tartrate's presence and metabolic pathways are more
specific, primarily characterized in microbial systems.[1] This technical guide provides a
comprehensive overview of meso-tartrate as a metabolite, detailing its metabolic pathways,
the enzymes involved, and the analytical methodologies for its study. This document is
intended to be a valuable resource for researchers in microbiology, biochemistry, and drug
development, offering insights into the unique metabolic roles and potential applications of this
molecule.

Metabolic Pathways of meso-Tartrate

The metabolism of meso-tartrate has been primarily elucidated in bacterial species,
particularly within the genera Pseudomonas and Rhodopseudomonas. These microorganisms
have evolved specific enzymatic machinery to utilize meso-tartrate as a carbon and energy
source. In contrast, the metabolic fate of meso-tartrate in mammalian systems is not well-
defined, with evidence suggesting that most ingested tartrates are metabolized by the gut
microbiota.[1][2]

Bacterial Degradation of meso-Tartrate
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Two primary enzymatic pathways for meso-tartrate degradation in bacteria have been
identified: dehydrogenation and dehydration.

» Dehydrogenation Pathway: In some bacteria, the initial step in meso-tartrate catabolism is
its oxidation. This reaction is catalyzed by meso-tartrate dehydrogenase, an NAD+-
dependent enzyme that converts meso-tartrate to dihydroxyfumarate.[3] This pathway is a
key entry point of meso-tartrate into central metabolism.

o Decarboxylation Pathway in Rhodopseudomonas sphaeroides: This bacterium possesses a
bifunctional enzyme, L-(+)-tartrate dehydrogenase-D-(+)-malate dehydrogenase, which also
exhibits meso-tartrate decarboxylase activity. This enzyme catalyzes the conversion of
meso-tartaric acid to D(-)-glyceric acid and CO2 in a reaction that requires NAD+ and
divalent (Mn2+ or Mg2+) and monovalent (NH4+ or K+) cations.[4]

o Dehydration Pathway in Pseudomonas putida: Pseudomonas putida has been shown to
possess a meso-tartrate dehydratase. This enzyme catalyzes the dehydration of meso-
tartrate. This enzyme is inducible by the presence of meso-tartrate in the growth medium.

[5]

The following diagram illustrates the known bacterial metabolic pathways for meso-tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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